Cas no 125441-05-6 (L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt)

L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt structure
125441-05-6 structure
Product Name:L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt
CAS No:125441-05-6
MF:C19H23NO6S
MW:393.454024553299
CID:138060
PubChem ID:2801732
Update Time:2025-09-25

L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt Chemical and Physical Properties

Names and Identifiers

    • L-TYROSINE ALLYL ESTER P-TOLUENESULFONATE SALT
    • H-TYR-OAI TOS
    • H-TYR-OALL P-TOSYLATE
    • H-TYR-OALL TOSOH
    • L-tyrosine allyl ester*P-toluenesulfonate
    • L-tyrosine allyl ester toluene-4-sulfonate
    • L -TYROSINE ALLYL ESTER
    • L-Tyrosine allyl ester 4-toluenesulfonate salt
    • L-Tyr-OAll·TosOH
    • 4-methylbenzenesulfonic acid;prop-2-enyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate
    • L-Tyrosine allyl ester 4-toluenesulfonate salt (H-L-Tyr-OAll.TsOH)
    • L-Tyrosine, 2-propen-1-yl ester, 4-methylbenzenesulfonate (1:1)
    • SCHEMBL6542448
    • (S)-Allyl 2-amino-3-(4-hydroxyphenyl)propanoate 4-methylbenzenesulfonate
    • 125441-05-6
    • L-Tyrosineallylestertosylate
    • MFCD00043378
    • HMS547H13
    • AKOS015910222
    • BS-19669
    • Maybridge1_002103
    • L-Tyrosine allyl ester 4-toluenesulfonate salt≥ 99% (NaOH)
    • PARA-TOLUENE SULFONATE; PROP-2-EN-1-YL (2S)-2-AMINO-3-(4-HYDROXYPHENYL)PROPANOATE
    • DB-243638
    • G84137
    • L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt
    • Inchi: 1S/C12H15NO3.C7H8O3S/c1-2-7-16-12(15)11(13)8-9-3-5-10(14)6-4-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,11,14H,1,7-8,13H2;2-5H,1H3,(H,8,9,10)/t11-;/m0./s1
    • InChI Key: MPNOOYSRGYNTIE-MERQFXBCSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC=C)C([C@H](CC1C=CC(=CC=1)O)N)=O

Computed Properties

  • Exact Mass: 393.12500
  • Monoisotopic Mass: 393.12460863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 441
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 135.30000
  • LogP: 4.01400

L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt Security Information

L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt Pricemore >>

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